5-chloro-N-(2-methoxyethyl)-2-methylaniline
Overview
Description
5-Chloro-N-(2-methoxyethyl)-2-methylaniline (5-CNME2M) is an organic compound with a wide range of chemical and biological applications. It is a colorless solid at room temperature and is insoluble in water. It is also known as 5-chloro-2-methoxy-N-methylaniline and is used in various industries, including pharmaceuticals, agrochemicals, and dye production. 5-CNME2M has a wide range of biochemical and physiological effects, and its mechanism of action is still being studied.
Scientific Research Applications
Biochemical Mechanisms and Carcinogenicity : Research on the carcinogen 4-chloro-2-methylaniline, closely related to 5-chloro-N-(2-methoxyethyl)-2-methylaniline, has shown that it binds extensively to protein, DNA, and RNA in rat liver, indicating a potential biochemical mechanism behind its carcinogenicity. This binding is dependent on enzymatic activity and is inducible by phenobarbital (Hill, Shih, & Struck, 1979).
Antimicrobial Applications : Novel benzo[a]phenothiazines and ribofuranosides, synthesized using derivatives similar to 5-chloro-N-(2-methoxyethyl)-2-methylaniline, have been explored for their antimicrobial properties. These compounds demonstrate potential applications in addressing microbial infections (Kumar, Sharma, Garg, & Yadav, 2006).
Herbicide Metabolism Research : Studies have investigated the metabolism of chloroacetamide herbicides and related metabolites in liver microsomes of humans and rats. These studies contribute to understanding the metabolic pathways and potential toxicological effects of compounds structurally similar to 5-chloro-N-(2-methoxyethyl)-2-methylaniline (Coleman, Linderman, Hodgson, & Rose, 2000).
Pharmaceutical Synthesis : There has been research into the synthesis of drugs like Dasatinib, an antitumor agent, where derivatives like 2-chloro-6-methylaniline, a compound similar to 5-chloro-N-(2-methoxyethyl)-2-methylaniline, play a crucial role (Zang, Chen, & Jie, 2009).
Oxidative Stress and Antioxidant Activities : Compounds derived from chloro-methylanilines have been synthesized and evaluated for their antioxidant activities. These studies contribute to understanding the potential therapeutic applications of these compounds in combating oxidative stress conditions (Topçu, Ozen, Bal, & Taş, 2021).
properties
IUPAC Name |
5-chloro-N-(2-methoxyethyl)-2-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClNO/c1-8-3-4-9(11)7-10(8)12-5-6-13-2/h3-4,7,12H,5-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQSVYHDIYQJFRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NCCOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-(2-methoxyethyl)-2-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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